Cas no 84041-70-3 (Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1))

• Product name: Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
• CAS No: 84041-70-3
• MF: C₁₄H₁₆CLN₂^.CL
• MW: 283.19600
• CID: 731790
• PubChem ID: 16205438

Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
• 1-[2-[(2-chlorophenyl)amino]ethyl]-4-methylpyridinium chloride
• 2-chloro-N-[2-(4-methylpyridin-1-ium-1-yl)ethyl]aniline,chloride
• 1-(2-((2-Chlorophenyl)amino)ethyl)-4-methylpyridinium chloride
• EINECS 281-851-7
• Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-,chloride (9CI)
• 84041-70-3
• DTXSID401004332
• NS00060363
• 1-[2-(2-Chloroanilino)ethyl]-4-methylpyridin-1-ium chloride

• Inchi： InChI=1S/C14H16ClN2.ClH/c1-12-6-9-17(10-7-12)11-8-16-14-5-3-2-4-13(14)15;/h2-7,9-10,16H,8,11H2,1H3;1H/q+1;/p-1
• InChI Key： GWSNDQXBCPDGBF-UHFFFAOYSA-M
• SMILES： CC1=CC=[N+](C=C1)CCNC2=CC=CC=C2Cl.[Cl-]

Computed Properties

• Exact Mass: 282.06900
• Monoisotopic Mass: 282.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.9Ų

Experimental Properties

• PSA: 15.91000
• LogP: 0.12500